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Introduction
Rbin-2 is a potent, selective, and reversible small molecule inhibitor of Midasin (also known as

Mdn1), an essential AAA+ (ATPases Associated with diverse cellular Activities) protein.[1][2]

Midasin plays a critical role in the biogenesis of the eukaryotic 60S ribosomal subunit, a

fundamental process for cell growth and proliferation.[1][2] By targeting Midasin, Rbin-2
disrupts ribosome assembly, leading to the inhibition of protein synthesis. This mechanism of

action makes Rbin-2 a valuable tool for studying ribosome biogenesis and a potential

therapeutic agent in diseases characterized by dysregulated cell growth, such as cancer. This

application note provides a detailed protocol for the preparation of an Rbin-2 stock solution

using dimethyl sulfoxide (DMSO) and summarizes its key applications and quantitative data.

Physicochemical Properties and Solubility
Rbin-2 is a triazinoindole derivative with the molecular formula C₁₃H₁₁BrN₄S and a molecular

weight of 335.22 g/mol . It is typically supplied as a solid powder. For experimental use, Rbin-2
is most commonly dissolved in DMSO. The solubility of Rbin-2 in DMSO is reported to be in

the range of 0.1 to 1 mg/mL, and warming the solution may aid in its complete dissolution.
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The following tables summarize the key quantitative data for Rbin-2 based on published

literature.

Table 1: Physicochemical Properties of Rbin-2

Property Value

Molecular Formula C₁₃H₁₁BrN₄S

Molecular Weight 335.22 g/mol

Appearance Solid Powder

Solubility DMSO: 0.1 - 1 mg/mL (may require warming)

Table 2: In Vitro Activity of Rbin-2

Assay Organism/System Parameter Value

Cell Growth Inhibition
Schizosaccharomyces

pombe (fission yeast)
GI₅₀ 14 nM

Midasin (Mdn1)

ATPase Inhibition

Recombinant S.

pombe Mdn1
Apparent EC₅₀ ~0.3 µM

Experimental Protocols
Protocol 1: Preparation of a 1 mg/mL Rbin-2 Stock
Solution in DMSO
This protocol describes the preparation of a 1 mg/mL stock solution of Rbin-2 in DMSO.

Adherence to sterile techniques is recommended if the stock solution is to be used in cell

culture experiments.

Materials:

Rbin-2 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Water bath or heat block (optional)

Procedure:

Calculate the required amount of Rbin-2: To prepare 1 mL of a 1 mg/mL stock solution,

weigh out 1 mg of Rbin-2 powder using a calibrated analytical balance.

Aliquot DMSO: In a sterile microcentrifuge tube or vial, add 1 mL of anhydrous/sterile DMSO.

Dissolve Rbin-2 in DMSO: Carefully add the weighed Rbin-2 powder to the DMSO.

Vortexing: Tightly cap the tube/vial and vortex the solution for 1-2 minutes to facilitate

dissolution.

Warming (Optional): If the Rbin-2 does not fully dissolve, warm the solution in a water bath

or heat block at 37°C for 5-10 minutes. Vortex again to ensure complete dissolution. The

solution should be clear and free of particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for long-term

storage.

Protocol 2: Midasin (Mdn1) ATPase Activity Assay
This protocol outlines a general procedure to assess the inhibitory effect of Rbin-2 on the

ATPase activity of Midasin. This is a coupled-enzyme assay that measures ATP hydrolysis by

monitoring the oxidation of NADH.

Materials:

Purified recombinant Midasin (Mdn1) enzyme
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Rbin-2 DMSO stock solution

ATP solution

NADH solution

Phosphoenolpyruvate (PEP)

Pyruvate kinase (PK)

Lactate dehydrogenase (LDH)

Assay buffer (e.g., HEPES-based buffer with MgCl₂ and KCl)

96-well microplate

Microplate reader capable of measuring absorbance at 340 nm

Procedure:

Prepare Assay Mix: Prepare a master mix containing assay buffer, NADH, PEP, PK, and

LDH.

Add Rbin-2: To the wells of a 96-well plate, add varying concentrations of Rbin-2 (diluted

from the DMSO stock). Include a DMSO-only control.

Add Midasin: Add the purified Midasin enzyme to each well.

Initiate Reaction: Start the reaction by adding ATP to each well.

Measure Absorbance: Immediately begin monitoring the decrease in absorbance at 340 nm

at regular intervals using a microplate reader. The rate of NADH oxidation is proportional to

the rate of ATP hydrolysis.

Data Analysis: Calculate the rate of ATP hydrolysis for each Rbin-2 concentration. Determine

the EC₅₀ value by plotting the percentage of inhibition against the logarithm of the Rbin-2
concentration and fitting the data to a dose-response curve.
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Mandatory Visualization
Signaling Pathway
The following diagram illustrates the role of Midasin in the 60S ribosomal subunit biogenesis

and the inhibitory action of Rbin-2.
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Caption: Midasin's role in 60S ribosome biogenesis and its inhibition by Rbin-2.
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Experimental Workflow
The following diagram outlines the workflow for preparing an Rbin-2 stock solution.
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Caption: Workflow for preparing Rbin-2 stock solution.

Conclusion
Rbin-2 is a valuable chemical probe for studying eukaryotic ribosome biogenesis due to its

specific inhibition of Midasin. The protocols provided in this application note offer a reliable

method for preparing Rbin-2 stock solutions and for assessing its inhibitory activity. The

provided quantitative data and pathway diagrams serve as a useful reference for researchers

utilizing Rbin-2 in their studies. Proper handling and storage of the Rbin-2 stock solution are

crucial for maintaining its stability and activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. The AAA-ATPase MIDASIN 1 Functions in Ribosome Biogenesis and Is Essential for
Embryo and Root Development - PMC [pmc.ncbi.nlm.nih.gov]

2. pnas.org [pnas.org]

To cite this document: BenchChem. [Preparing Rbin-2 Stock Solution with DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10795888#preparing-rbin-2-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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